Cas no 1805925-26-1 (5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile)

• Product Name: 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile
• CAS No: 1805925-26-1
• MF: C₁₀H₇F₂N₃O
• MW: 223.178888559341
• CID: 4877304
• Update Time: 2025-06-08

5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile

• Inchi： 1S/C10H7F2N3O/c1-16-9-6(4-14)5-15-7(2-3-13)8(9)10(11)12/h5,10H,2H2,1H3
• InChI Key： LEKIQNLEDSFDHS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C#N)=CN=C1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• XLogP3: 0.9
• Topological Polar Surface Area: 69.7

Additional information on 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile

Introduction to 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile (CAS No. 1805925-26-1)

5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No. 1805925-26-1, is a pyridine derivative with a unique structural configuration that makes it particularly valuable for various synthetic applications. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and a methoxy group, contributes to its diverse chemical properties and reactivity, which are highly relevant in the development of novel therapeutic agents.

The compound's structure is characterized by a pyridine core, which is a common scaffold in many biologically active molecules. The pyridine ring itself is a heterocyclic aromatic compound that serves as a key pharmacophore in numerous drugs. In 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile, the cyano group at the 5-position and the methoxy group at the 4-position introduce polar characteristics, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the difluoromethyl group at the 3-position contributes to metabolic stability and can influence the binding affinity of the molecule to its intended target.

Recent advancements in drug discovery have highlighted the importance of fluorinated compounds due to their ability to modulate pharmacokinetic properties such as bioavailability, metabolic stability, and binding affinity. The incorporation of fluorine atoms into drug molecules often leads to improved efficacy and reduced side effects. In this context, 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile represents a promising candidate for further exploration in medicinal chemistry.

The compound's potential applications extend to various therapeutic areas, including oncology, inflammation, and central nervous system disorders. For instance, pyridine derivatives have been extensively studied for their anti-inflammatory properties, with some compounds showing significant promise in preclinical models. The unique combination of functional groups in 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile suggests that it may exhibit similar properties while also offering additional benefits due to the presence of fluorine atoms.

In recent years, there has been growing interest in the development of kinase inhibitors, which are crucial for treating cancers and other diseases. Pyridine-based kinase inhibitors have shown considerable success in clinical trials, and the structural features of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile make it a potential lead compound for this class of drugs. The cyano group can interact with the hinge region of kinases, while the methoxy and difluoromethyl groups can enhance binding interactions through hydrophobic and electrostatic interactions.

The synthesis of 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired functional groups onto the pyridine core. The use of protecting groups is also essential to prevent unwanted side reactions during synthesis.

Evaluation of the compound's pharmacological properties has been conducted through both in vitro and in vivo studies. In vitro assays have demonstrated that 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile exhibits inhibitory activity against several kinases, suggesting its potential as a lead compound for drug development. Additionally, preliminary in vivo studies have shown promising results regarding its efficacy and safety profile.

The future prospects for 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile are vast, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of biological targets and disease mechanisms continues to evolve, compounds like this will play an increasingly important role in the development of next-generation therapeutics.

In conclusion, 5-Cyano-3-(difluoromethyl)-4-methoxypyridine-2-acetonitrile, with its unique structural features and promising pharmacological properties, represents a significant advancement in pharmaceutical chemistry. Its potential applications in various therapeutic areas make it a valuable compound for further research and development. As scientific knowledge progresses, we can expect this compound to contribute significantly to the discovery of novel treatments for human diseases.